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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8
CAS No.: 1189455-63-7
Cat. No.: B15616646
Get Quote
. J

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 7-
Hydroxy loxapine-d8, a deuterated metabolite of the antipsychotic drug loxapine. Given the
pharmacological activity of the parent compound, and in the absence of specific data for the
deuterated metabolite, a cautious approach to disposal is mandatory to ensure the safety of
personnel and the environment.

I. Hazard Assessment and Safety Precautions

While a comprehensive Safety Data Sheet (SDS) for 7-Hydroxy loxapine-d8 is not readily
available, the SDS for the parent compound, loxapine, and its hydroxylated metabolite
indicates that they are toxic if swallowed. Therefore, 7-Hydroxy loxapine-d8 should be
handled as a hazardous substance.

Personal Protective Equipment (PPE) Required:
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

Il. Disposal Procedures for 7-Hydroxy loxapine-d8

The following step-by-step procedure outlines the approved method for the disposal of 7-

Hydroxy loxapine-d8 in a laboratory setting.
Step 1: Waste Segregation

e Properly segregate waste containing 7-Hydroxy loxapine-d8 from other laboratory waste

streams.

e This includes pure compound, contaminated labware (e.g., vials, pipette tips, gloves), and
solutions.

Step 2: Waste Collection
e Solid Waste:

o Collect all solid waste contaminated with 7-Hydroxy loxapine-d8 in a designated, leak-
proof, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical.
e Liquid Waste:

o Collect all liquid waste containing 7-Hydroxy loxapine-d8 in a designated, sealed, and
clearly labeled hazardous waste container.

o Avoid mixing with other incompatible chemical waste.

Step 3: Labeling
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o Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

o

[¢]

"7-Hydroxy loxapine-d8"

[¢]

List of all constituents and their approximate concentrations.

Accumulation start date.

[e]

o

Appropriate hazard pictograms (e.g., skull and crossbones for toxicity).
Step 4: Storage

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area.

e This area should be secure, well-ventilated, and away from general laboratory traffic.
Step 5: Final Disposal

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

e Do not attempt to dispose of 7-Hydroxy loxapine-d8 down the drain or in the regular trash.

lll. Spill and Decontamination Procedures

In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Secure the Area: Prevent others from entering the spill area.

Don PPE: Wear appropriate PPE as listed in Section I.

Containment:
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o For solid spills, carefully sweep or scoop the material into a hazardous waste container.
Avoid creating dust.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a hazardous waste container.

e Decontamination:
o Decontaminate the spill area with a suitable laboratory detergent and water.
o Collect all decontamination materials as hazardous waste.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 7-Hydroxy
loxapine-d8.
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Caption: Disposal Workflow for 7-Hydroxy loxapine-d8.

This guide is intended to provide a clear and actionable procedure for the safe disposal of 7-
Hydroxy loxapine-d8. Always consult your institution's specific waste disposal guidelines and
contact your EHS office with any questions.

o To cite this document: BenchChem. [Safe Disposal of 7-Hydroxy loxapine-d8: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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d8-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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